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Compound of Interest

Compound Name: Eugenol-d3

Cat. No.: B568768

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a formal safety data sheet (SDS). Eugenol-d3 is a deuterated form of Eugenol, and specific
safety and toxicity data for the deuterated compound are limited. Therefore, this guide largely
relies on the established safety profile of Eugenol as a close surrogate. It is imperative to
consult the official SDS provided by the supplier before handling Eugenol-d3 and to conduct a
thorough risk assessment for any specific experimental protocol.

Introduction

Eugenol-d3, the deuterium-labeled analogue of Eugenol, serves as a critical internal standard
for the precise quantification of Eugenol in various biological and chemical matrices using mass
spectrometry-based methods. While the substitution of protium with deuterium is not expected
to significantly alter the macroscopic chemical hazards, adherence to strict safety protocols is
paramount to ensure the well-being of laboratory personnel. This guide provides a
comprehensive overview of the health and safety considerations, handling procedures, and
emergency responses pertinent to Eugenol-d3.

Chemical and Physical Properties

The physical and chemical properties of Eugenol are summarized below. These values should
be considered as close approximations for Eugenol-d3.
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Property Value Reference
Chemical Formula C10H9D302 [1]
Molecular Weight 167.22 g/mol [1]
Appearance C.:olf)rless to pale yellow oily 2]
liquid
Odor Pleasant, spicy, clove-like [2]
Boiling Point 254 °C (489 °F; 527 K) 2]
Melting Point -7.5°C (18.5 °F; 265.6 K) [2]
Density 1.06 g/cm3 [2]
Flash Point 104 °C (219 °F; 377 K) 2]
Soluble in ethanol, ether, and
Solubility chloroform. Slightly soluble in [3]

water.

Toxicological Data

Toxicological data for Eugenol are provided as a reference for assessing the potential hazards

of Eugenol-d3.

Parameter Value Species Reference
LD50 (Oral) 1930 mg/kg Rat [3114]

LD50 (Oral) 2680 mg/kg Rat [5]

LD50 (Oral) >2,000 mg/kg Rat [6][7]

LC50 (Inhalation)

>2.58 mg/L (4 hours) Rat

[6]

Health Effects:

« Ingestion: Harmful if swallowed.[4] Ingestion of large amounts may cause gastrointestinal

irritation, nausea, vomiting, and diarrhea.[4][8] In severe cases of overdose, it can lead to

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://dental.keystoneindustries.com/wp-content/uploads/2016/04/Eugenol-USP-06-02077-SDS-US-20151119.pdf
https://dental.keystoneindustries.com/wp-content/uploads/2016/04/Eugenol-USP-06-02077-SDS-US-20151119.pdf
https://en.wikipedia.org/wiki/Eugenol
https://en.wikipedia.org/wiki/Eugenol
https://en.wikipedia.org/wiki/Eugenol
https://en.wikipedia.org/wiki/Eugenol
https://en.wikipedia.org/wiki/Eugenol
https://en.wikipedia.org/wiki/Eugenol
https://www.fishersci.com/store/msds?partNumber=AC119111000&countryCode=US&language=en
https://www.benchchem.com/product/b568768?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC119111000&countryCode=US&language=en
https://datasheets.scbt.com/sc-203043.pdf
https://www.dhpsupply.com/msds/730-PEUG4.pdf
https://echa.europa.eu/registration-dossier/-/registered-dossier/13694/7/3/1
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/97-53-0-2456.pdf
https://echa.europa.eu/registration-dossier/-/registered-dossier/13694/7/3/1
https://datasheets.scbt.com/sc-203043.pdf
https://datasheets.scbt.com/sc-203043.pdf
https://cameochemicals.noaa.gov/chemical/20399
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

liver damage, convulsions, and even coma.[2][8]

 Inhalation: May cause respiratory tract irritation.[8] High concentrations of vapor can lead to

dizziness and shallow breathing.[8]

o Skin Contact: Causes skin irritation.[4][5] Prolonged or repeated contact may lead to allergic

contact dermatitis.[4][8]

o Eye Contact: Causes serious eye irritation and may lead to burns.[1][5][8]

Hazard Identification and Classification

Based on the data for Eugenol, Eugenol-d3 should be handled as a hazardous substance.

Hazard Category

Classification

Acute Toxicity, Oral

Category 4 (Harmful if swallowed)

Skin Irritation

Category 2 (Causes skin irritation)

Eye Irritation

Category 2A (Causes serious eye irritation)

Skin Sensitization

Category 1 (May cause an allergic skin reaction)

NFPA 704 Diamond:

lesalt text

[8]

temperatures before ignition can occur.

Special (White): (No symbol)

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.

Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient

Instability (Yellow): O - Normally stable, even under fire conditions.
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Safe Handling and Storage
Personal Protective Equipment (PPE)

» Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

« Skin Protection: Wear impervious gloves such as nitrile or butyl rubber.[4][9] A lab coat or
other protective clothing should be worn to prevent skin contact.[4]

o Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood.[7]
If ventilation is inadequate or if aerosols are generated, a NIOSH-approved respirator with an
organic vapor cartridge is recommended.[8]

Handling Procedures

e Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[4]

[7]

Use in a well-ventilated area or a chemical fume hood.[7]

Do not eat, drink, or smoke in areas where Eugenol-d3 is handled.[1]

Wash hands thoroughly with soap and water after handling.[5]

Keep containers tightly closed when not in use.[5]

Storage

» Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[3][4]

o Protect from light and air.[8][10] Storage under an inert atmosphere is recommended.[10]

o Keep containers tightly sealed to prevent leakage.[4]

Emergency Procedures
First Aid Measures
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 Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with
water and give small quantities of water to drink.[1] Seek immediate medical attention.[5]

« Inhalation: Move the person to fresh air.[7] If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek medical attention if symptoms persist.

[1]

o Skin Contact: Immediately remove contaminated clothing.[1] Wash the affected area with
plenty of soap and water for at least 15 minutes.[3] If skin irritation or a rash occurs, seek
medical advice.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and
easy to do. Continue rinsing.[1] Seek immediate medical attention.[5]

Spills and Leaks

« Small Spills: Remove all ignition sources.[8] Absorb the spill with an inert, non-combustible
material such as sand, earth, or vermiculite.[1][4] Place the absorbed material in a suitable,
labeled container for disposal.[4] Clean the spill area with 60-70% ethanol followed by soap
and water.[8]

o Large Spills: Evacuate the area.[1] Wear appropriate PPE, including respiratory protection.[1]
Contain the spill to prevent it from entering drains or waterways.[7] Follow the same
procedure as for small spills for cleanup.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[3][5]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

e Specific Hazards: The substance is combustible.[8] When heated to decomposition, it may
emit acrid smoke and irritating fumes of carbon monoxide and carbon dioxide.[4][5]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[4] Dispose
of the chemical and any contaminated materials through a licensed waste disposal contractor.
[1] Do not allow the material to enter drains or waterways.[7]

Experimental Protocols

The following is a general protocol for the use of Eugenol-d3 as an internal standard. This
should be adapted based on the specific requirements of the experiment and a thorough risk
assessment.

Preparation of Stock and Working Solutions

» Risk Assessment: Before starting, perform a risk assessment for the preparation of solutions,
considering the concentration and volume.

» PPE: Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves.

» Ventilation: Conduct all weighing and solution preparation in a chemical fume hood.
e Procedure:
o Accurately weigh the required amount of Eugenol-d3.

o Dissolve in a suitable solvent (e.g., methanol or DMSO) to prepare a stock solution of
known concentration.

o Prepare working solutions by diluting the stock solution as required for the experiment.

o Storage: Store stock and working solutions in tightly sealed containers at -20°C, protected
from light.

Sample Preparation and Analysis
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e Spiking: Add a known amount of the Eugenol-d3 internal standard solution to each sample

before extraction.

o Extraction: Perform the sample extraction according to the validated method for the analyte

of interest (Eugenol).

e Analysis: Analyze the extracted samples using a suitable analytical technique, such as GC-
MS or LC-MS.

Biological Pathways and Visualization

Eugenol has been shown to exert its biological effects through various signaling pathways. One
of the key pathways modulated by Eugenol is the NF-kB (nuclear factor kappa-light-chain-
enhancer of activated B cells) signaling pathway, which plays a crucial role in inflammation and
cell proliferation.[11][12][13] Eugenol can suppress the activation of NF-kB, thereby inhibiting
the expression of downstream pro-inflammatory and proliferative genes.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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